Cas no 737000-87-2 (2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 737000-87-2
• MF: C₆H₅F₄N₃
• MW: 195.117614507675
• MDL: MFCD08687525
• CID: 93001
• PubChem ID: 7578202
• Update Time: 2025-04-18

2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine
• 3-fluoro-4-(trifluoromethyl)pyridine-2,6-diamine
• 737000-87-2
• SCHEMBL2089865
• AKOS005257265
• SB52921
• CS-0319480
• J-507393
• FT-0704676
• PDGRIBPWQHTDEN-UHFFFAOYSA-N
• MFCD08687525
• DTXSID90428835
• MS-20173
• STL554962
• DB-074730
• BBL101166

• MDL： MFCD08687525
• Inchi： 1S/C6H5F4N3/c7-4-2(6(8,9)10)1-3(11)13-5(4)12/h1H,(H4,11,12,13)
• InChI Key： PDGRIBPWQHTDEN-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC(=CC=1C(F)(F)F)N

Computed Properties

• Exact Mass: 195.04195982g/mol
• Monoisotopic Mass: 195.04195982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Color/Form: Cream solid
• Density: 1.561
• Melting Point: 70-72°C
• Boiling Point: 286.5°C at 760 mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.516
• Solubility: Insoluble in water

2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine Security Information

• Hazardous Material transportation number：UN2811
• HazardClass：6.1
• PackingGroup：III